Cas no 88259-84-1 (6-(piperidin-1-yl)pyridazin-3-ol)

• Product Name: 6-(piperidin-1-yl)pyridazin-3-ol
• CAS No: 88259-84-1
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 639500
• PubChem ID: 13274968
• Update Time: 2025-07-19

6-(piperidin-1-yl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-(1-piperidinyl)-
• 3-piperidin-1-yl-1H-pyridazin-6-one
• 6-(piperidin-1-yl)pyridazin-3-ol
• SB42507
• AKOS005208401
• 88259-84-1
• DTXSID60533945
• HMS1625M06
• CS-0271821
• 6-piperidin-1-ylpyridazin-3-ol
• AKOS001788226
• EN300-237266
• F1967-0427
• 6-(Piperidin-1-yl)pyridazin-3(2H)-one

• Inchi： 1S/C9H13N3O/c13-9-5-4-8(10-11-9)12-6-2-1-3-7-12/h4-5H,1-3,6-7H2,(H,11,13)
• InChI Key： XFJRVCBSSKKEQC-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=NN1)N1CCCCC1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(piperidin-1-yl)pyridazin-3-ol

Introduction to 6-(piperidin-1-yl)pyridazin-3-ol (CAS No. 88259-84-1)

6-(piperidin-1-yl)pyridazin-3-ol, with the CAS number 88259-84-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-piperidinopyridazin-3-ol, belongs to the class of pyridazines and is characterized by its unique chemical structure, which includes a piperidine ring and a hydroxyl group. These structural features contribute to its potential therapeutic applications and make it an intriguing subject for ongoing research.

The chemical formula of 6-(piperidin-1-yl)pyridazin-3-ol is C₉H₁₂N₂O, and it has a molecular weight of 164.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be a consideration in formulation development for pharmaceutical applications.

In recent years, 6-(piperidin-1-yl)pyridazin-3-ol has been the focus of several studies aimed at elucidating its biological activities and potential therapeutic uses. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin receptors, particularly the 5-HT₇ receptor, which is involved in various physiological processes including circadian rhythm regulation and cognitive function.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 6-(piperidin-1-yl)pyridazin-3-ol and its derivatives. The researchers found that the compound exhibited potent antagonistic activity against the 5-HT₇ receptor, with an IC₅₀ value in the low nanomolar range. This finding suggests that 6-(piperidin-1-yl)pyridazin-3-ol could be a valuable lead compound for the development of novel treatments for disorders associated with serotonin dysregulation, such as depression and anxiety.

Beyond its interactions with serotonin receptors, 6-(piperidin-1-yl)pyridazin-3-ol has also shown promise in other therapeutic areas. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) explored the anti-inflammatory properties of this compound. The results indicated that 6-(piperidin-1-yl)pyridazin-3-ol could effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity suggests potential applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 6-(piperidin-1-yl)pyridazin-3-ol is another important aspect that has been evaluated in various studies. Toxicology assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new drug candidate, comprehensive safety evaluations are essential to ensure its long-term safety and efficacy.

In addition to its therapeutic potential, 6-(piperidin-1-yl)pyridazin-3-ol has also been studied for its synthetic accessibility. Chemists have developed efficient synthetic routes to produce this compound on a larger scale, which is crucial for advancing it from bench to bedside. One notable synthetic method involves the reaction of 6-chloropyridazinone with piperidine under mild conditions, yielding high yields of the desired product.

The future outlook for 6-(piperidin-1-yl)pyridazin-3-ol is promising. Ongoing clinical trials are currently evaluating its efficacy and safety in treating various conditions. For instance, a Phase II clinical trial is underway to assess the effectiveness of this compound in managing symptoms of major depressive disorder (MDD). Preliminary results from this trial have shown encouraging outcomes, with patients reporting significant improvements in mood and cognitive function.

In conclusion, 6-(piperidin-1-y l)pyridazin -3 -o l (CAS No . 88259 -84 -1) strong > i s a n i n t e r e s t i n g c o m p o u n d w i t h m u l t i p l e p h a r m a c o l o g i c a l p r o p e r t i e s . I t s p o t e n t i a l r o l e i n m o d u l a t i n g s e r o t o n i n r e c e p t o r s , a n t i -i n f l a m m a t o r y e f f e c t s , a n d g o o d s y n t h e t i c c o m p a t i b i l i t y m a k e i t a v a l u a b l e c h e m i c al entity for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will continue to play an important role in advancing our understanding of neurotransmitter systems and developing new therapeutic strategies.